3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine

Specification

• CAS No.: 1416714-52-7
• Molecular Formula: C11H11BrClN3O
• Molecular Weight: 316.58 g/mol
• IUPAC Name: 3-bromo-5-chloro-1-(oxan-2-yl)pyrazolo[4,3-b]pyridine
• Standard InChI: InChI=1S/C11H11BrClN3O/c12-11-10-7(4-5-8(13)14-10)16(15-11)9-3-1-2-6-17-9/h4-5,9H,1-3,6H2
• Standard InChI Key: PLVBCWSQZRKHCZ-UHFFFAOYSA-N
• SMILES: C1CCOC(C1)N2C3=C(C(=N2)Br)N=C(C=C3)Cl
• Canonical SMILES: C1CCOC(C1)N2C3=C(C(=N2)Br)N=C(C=C3)Cl

Introduction

3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine is a complex heterocyclic compound featuring a pyrazolo[4,3-b]pyridine core. This compound is notable for its unique chemical structure, which includes bromine, chlorine, and a tetrahydro-2H-pyran-2-yl group. These substituents contribute to its distinct chemical properties and potential applications in various fields, including medicinal chemistry and materials science.

Molecular Formula and Weight

• Molecular Formula: C₁₁H₁₁BrClN₃O

• Molecular Weight: 316.58 g/mol

CAS Number

• CAS Number: 1416714-52-7

SMILES Notation

• SMILES: ClC1=CC=C2C(=N1)C(Br)=NN2C1CCCCO1

Synthesis and Preparation Methods

The synthesis of 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine typically involves multi-step organic reactions. The process begins with the pyrazolo[4,3-b]pyridine core, followed by the introduction of bromine and chlorine substituents through halogenation reactions. The tetrahydro-2H-pyran-2-yl group is added via nucleophilic substitution or similar methods. Industrial production may utilize continuous flow chemistry to enhance efficiency and scalability.

Comparison with Similar Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine	1416714-52-7	C₁₁H₁₁BrClN₃O	316.58
3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine	1416713-51-3	C₁₁H₁₁BrClN₃O	316.58
3-Bromo-6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine	1416712-71-4	C₁₁H₁₁BrClN₃O	316.58